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Compound of Interest

Compound Name: Chloroac-nle-OH

CAS No.: 56787-36-1

Cat. No.: B1630392

Get Quote

Product: Chloroac-nle-OH (N-Chloroacetyl-Norleucine) CAS: 67206-26-2 (DL-form) / Generic

structure applicable to L-form Application: Thiol-selective bioconjugation, peptide synthesis

building block.[1]

Part 1: Core Storage Directives (The "Golden
Rules")
As a haloacetylated amino acid derivative, Chloroac-nle-OH possesses a "warhead"—the

chloroacetyl group (

)—that is electrophilic and moisture-sensitive.[1] Improper storage leads to hydrolysis,
converting the reactive alkyl halide into an inert alcohol (hydroxyacetyl), rendering the
compound useless for conjugation.[1]

The Hygroscopic Protocol
The Risk: The primary mode of failure is hydrolysis of the carbon-chlorine bond. This

reaction is accelerated by moisture and basic pH.[1]
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The Fix: Store the vial in a secondary desiccation chamber (e.g., a jar with Drierite or silica

gel) inside the freezer.

Thawing Rule: Never open a cold vial. Condensation will form immediately on the solid.

Allow the vial to equilibrate to room temperature (approx. 30–60 mins) inside the desiccator

before opening.

Temperature & Atmosphere
Long-Term: -20°C is mandatory.[1][2]

Short-Term: Stable at room temperature for days if kept dry.

Inert Gas: After every use, purge the headspace with Argon or Nitrogen.[1][3] Oxygen is not

the primary enemy, but atmospheric moisture is.

Solution Stability (The "Use-Immediately" Rule)
Aqueous: Unstable.[1] Do not store. Hydrolysis half-life decreases rapidly as pH rises above

7.0.[1]

Organic (DMSO/DMF): Stable for weeks at -20°C if anhydrous.[1] However, DMSO is

hygroscopic; once opened, it absorbs water, which will eventually degrade the dissolved

reagent.[1] Recommendation: Prepare fresh stock solutions for every critical experiment.

Part 2: Visualization of Workflows
Diagram 1: Storage & Handling Logic
This flowchart illustrates the critical decision paths for preserving reagent integrity upon arrival

and during use.[2][4]
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Caption: Cycle of preservation. Note the critical equilibration step (Red) to prevent

condensation-induced hydrolysis.

Part 3: Experimental Best Practices (The "Prep"
Phase)
Solubilization Strategy
Chloroac-nle-OH is hydrophobic due to the Norleucine side chain.[1]

Primary Solvent: Dissolve in DMF (Dimethylformamide) or DMSO (Dimethyl sulfoxide) at 10–

50 mM concentration.[1]

Aqueous Dilution: Dilute into the reaction buffer immediately before use. Keep organic

solvent concentration <10% (v/v) to avoid protein denaturation (if conjugating to proteins).[1]

The "Finkelstein" Catalyst Tip
Context: Chloroacetyl groups are less reactive than Iodoacetyl groups.[1]

Optimization: If your reaction with a thiol is sluggish, add Sodium Iodide (NaI) or Potassium

Iodide (KI) at a catalytic amount (1–10 mol%).[1]

Mechanism: The Iodide displaces the Chloride (

) to form a transient, highly reactive Iodoacetyl species, which is then rapidly attacked by the
thiol.

Diagram 2: Reaction Competition Pathway
This diagram highlights the race condition between the desired conjugation and the competing

hydrolysis.
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Caption: The Kinetic Competition. Success depends on pH control to favor the Green path over

the Red path.

Part 4: Troubleshooting & FAQs
Q1: My conjugation yield is low (<20%). What went
wrong?
Diagnosis: This is likely due to hydrolysis competition or oxidation of your target thiol.

Check 1 (The Reagent): Did you store Chloroac-nle-OH in solution? If yes, it may have

hydrolyzed to the alcohol. Use fresh powder.[1]

Check 2 (The Target): Are your thiols actually free? Cysteines oxidize to disulfides (cystine)

rapidly in air.[1] Pre-treat your protein/peptide with TCEP (Tris(2-carboxyethyl)phosphine) to

ensure thiols are reduced.[1]

Check 3 (The pH): Reaction pH should be 7.5–8.5. Below 7.0, the thiol is protonated

(unreactive).[1] Above 9.0, the chloroacetyl group hydrolyzes faster than it conjugates.[1]

Q2: Can I use this reagent for N-terminal capping in
SPPS (Solid Phase Peptide Synthesis)?
Answer: Yes, but with a warning.
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Risk: Racemization.[1] Activating the C-terminal carboxylic acid of N-acyl amino acids (like

Chloroac-nle-OH) can lead to oxazolone formation, which causes loss of chirality at the

Norleucine alpha-carbon.[1]

Solution: Use "soft" activation methods like DIC/HOBt or PyBOP/HOBt.[1] Avoid high base

concentrations (like DIPEA) during the coupling step if possible.

Q3: The powder has turned into a sticky gum. Is it
usable?
Answer:No.

Reason: This indicates significant moisture absorption.[1] The "gum" phase likely contains

hydrolyzed acid (HCl) byproducts, which further autocatalyze degradation.[1] Discard and

buy fresh.

Q4: Why do I see a mass shift of -36 Da or +16 Da in my
LC-MS?
Data Analysis Guide:

Mass Shift Interpretation

Target + 191 Da
Correct Conjugate. (Mass of Chloroac-nle
minus HCl loss).

Target + 173 Da
Hydrolysis Artifact. The Cl was replaced by OH

before reaction.[1]

Target + 42 Da
Acetylation. You may have used accidental

acetic anhydride or standard acetyl chloride.[1]

| Reagent Peak + 16 Da | Oxidation. Met/Cys oxidation or Hydrolysis (Cl -> OH is roughly -35 +

17 = -18 shift, check calc).[1] |

(Note: Exact mass shift depends on the specific cleavage mechanism, but +191 Da is the

expected addition of the -CH2-CO-Nle-OH moiety if the Cl is displaced).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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